![molecular formula C17H20N6O B5659444 N-[1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]-2-(2-phenyl-1H-imidazol-1-yl)acetamide](/img/structure/B5659444.png)
N-[1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]-2-(2-phenyl-1H-imidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]-2-(2-phenyl-1H-imidazol-1-yl)acetamide is a compound that may be explored for various chemical and pharmaceutical applications. Its synthesis, molecular structure, and properties are of interest for understanding its potential functionalities and applications in different fields excluding its drug use, dosage, and side effects.
Synthesis Analysis
The synthesis process for related compounds typically involves the reaction of amino-triazole derivatives with acetyl chloride or other acylating agents in the presence of a base. For example, the synthesis of N-(5-substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4H-1,2,4-triazol-4-amine derivatives has been achieved by the cyclization of acrylamide derivatives with hydrazine hydrate, a method that could potentially be adapted for the target compound (Panchal & Patel, 2011).
Molecular Structure Analysis
The molecular structure of similar triazole and imidazole-containing compounds has been characterized using techniques like NMR, IR spectroscopy, and X-ray crystallography. These compounds often exhibit planar configurations due to the aromatic nature of the triazole and imidazole rings, facilitating interactions with various biological targets (Ünver et al., 2009).
Chemical Reactions and Properties
Triazole and imidazole derivatives engage in a variety of chemical reactions, including N-alkylation, acylation, and cyclization reactions, due to the presence of nucleophilic nitrogen atoms. These reactions are crucial for modifying the chemical properties and enhancing the biological activity of these compounds (Duran & Canbaz, 2013).
Physical Properties Analysis
The physical properties of compounds containing triazole and imidazole rings, such as solubility and melting point, are significantly influenced by the nature and position of substituents on the rings. These properties are essential for determining the compound's suitability for specific applications (Sethusankar et al., 2002).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, of N-[1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]-2-(2-phenyl-1H-imidazol-1-yl)acetamide, are determined by the functional groups present in the molecule. The acetamide group, for instance, could undergo hydrolysis under certain conditions, while the triazole and imidazole rings may participate in coordination chemistry with metals (Chkirate et al., 2019).
properties
IUPAC Name |
N-[1-(2-ethyl-1,2,4-triazol-3-yl)ethyl]-2-(2-phenylimidazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6O/c1-3-23-16(19-12-20-23)13(2)21-15(24)11-22-10-9-18-17(22)14-7-5-4-6-8-14/h4-10,12-13H,3,11H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTXFEZFJWXDQHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NC=N1)C(C)NC(=O)CN2C=CN=C2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.